N-(3-chlorophenyl)-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide

• IUPAC Name: N-(3-chlorophenyl)-4-(dimethylsulfamoyl)thiophene-2-carboxamide
• InChI: InChI=1S/C13H13ClN2O3S2/c1-16(2)21(18,19)11-7-12(20-8-11)13(17)15-10-5-3-4-9(14)6-10/h3-8H,1-2H3,(H,15,17)
• InChI Key: RBAUZYSKMBUAPJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CSC(=C1)C(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C13H13ClN2O3S2
• Molecular Weight: 344.8 g/mol

Description

N-(3-chlorophenyl)-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C13H13ClN2O3S2 and its molecular weight is 344.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 344.0056123 g/mol and the complexity rating of the compound is 478. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Solid-state Structures

The synthesis and structural analysis of dimethyl 2,2'-bithiophene dicarboxylates, which are closely related to N-(3-chlorophenyl)-4-[(dimethylamino)sulfonyl]-2-thiophenecarboxamide, have been described. These compounds exhibit nearly coplanar thiophene rings in certain derivatives, indicating electrostatic stabilization and a low rotation barrier, which may be relevant for materials science and molecular engineering applications (Pomerantz, Amarasekara, & Rasika Dias, 2002).

Formation of Sulfonamides

Research into the formation of sulfonamides bearing organo-aminomethylene-dimethylphosphine oxide or sulfide groups explores the chemical reactivity of similar compounds. These studies provide insight into the synthesis of phosphorus-containing sulfonamides, contributing to the development of new chemical entities for potential applications in pharmaceuticals and materials science (Kaukorat, Neda, Jones, & Schmutzler, 1997).

Biological Evaluation and Molecular Docking

The synthesis and evaluation of benzenesulfonamide derivatives, including detailed investigations on their biological activities and molecular docking studies, highlight the potential therapeutic applications of these compounds. Such research is critical for discovering new drugs and understanding the molecular basis of their action (Fahim & Shalaby, 2019).

Antiviral Activity of Sulfonamides

Studies on the synthesis of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives and their antiviral activities demonstrate the application of similar compounds in developing antiviral agents. This research contributes to the ongoing efforts to find effective treatments for viral infections (Chen et al., 2010).

CNS Depressant Activity

Research into Schiff bases of 2-amino-4-(4-chlorophenyl)thiophene-3carboxamide has explored their potential as central nervous system (CNS) depressants. Such studies are important for the development of new therapeutic agents for managing CNS disorders (Bhattacharjee, Saravanan, & Mohan, 2011).